Cas no 89264-01-7 (3-Octen-2-one, 3,4-difluoro-, (E)-)

• Product Name: 3-Octen-2-one, 3,4-difluoro-, (E)-
• CAS No: 89264-01-7
• MF: C₈H₁₂F₂O
• MW: 162.177089691162
• CID: 606242
• PubChem ID: 71323193
• Update Time: 2025-04-19

3-Octen-2-one, 3,4-difluoro-, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Octen-2-one, 3,4-difluoro-, (E)-
• 3,4-difluorooct-3-en-2-one
• DTXSID30752803
• 89264-01-7

• Inchi： 1S/C8H12F2O/c1-3-4-5-7(9)8(10)6(2)11/h3-5H2,1-2H3
• InChI Key： FIEGEEJGGWFOJX-UHFFFAOYSA-N
• SMILES： FC(=C(C(C)=O)F)CCCC

Computed Properties

• Exact Mass: 162.08562133g/mol
• Monoisotopic Mass: 162.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų